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Compound of Interest

Compound Name: 2-Phenylquinoline-7-carbaldehyde

Cat. No.: B1452048

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylquinoline-7-carbaldehyde is a heterocyclic aromatic compound with a chemical
formula of C16H11NO.[1] Its structure, featuring a reactive aldehyde group on the quinoline
core, makes it a promising building block for advanced materials. While specific research on 2-
Phenylquinoline-7-carbaldehyde is limited, the broader class of 2-phenylquinoline derivatives
has garnered significant interest for applications in optoelectronics, sensing, and medicinal
chemistry.[2][3][4] This document provides an overview of the potential applications of 2-
Phenylquinoline-7-carbaldehyde in materials science, drawing insights from the properties
and functionalities of structurally related compounds.

Predicted Physicochemical Properties

Quantitative data for 2-Phenylquinoline-7-carbaldehyde is not extensively available in the
public domain. However, based on its chemical structure, the following properties can be
anticipated:
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Property Predicted Value/Characteristic
Molecular Formula C16H11NO

Molecular Weight 233.27 g/mol [1]

Appearance Likely a crystalline solid

Expected to be soluble in common organic

Solubilit
y solvents like chloroform, DMF, and DMSO.

. Quinoline derivatives generally exhibit good
Thermal Stability thermal stability

The 2-phenylquinoline core is known to be

fluorescent, suggesting potential for light-
Photophysical Properties emitting applications. The aldehyde group may

influence the emission wavelength and quantum

yield.

Potential Applications in Materials Science

The unique combination of a fluorescent 2-phenylquinoline core and a reactive aldehyde
functional group suggests several potential applications for 2-Phenylquinoline-7-
carbaldehyde in materials science.

Organic Light-Emitting Diodes (OLEDS)

The inherent fluorescence of the 2-phenylquinoline scaffold makes it a candidate for use in
OLEDSs.[3] The aldehyde group can be utilized in several ways:

e As a precursor for emissive materials: The aldehyde can be chemically modified to
synthesize novel fluorescent dyes with tailored emission colors and improved quantum
efficiencies.

e As a crosslinking agent: The aldehyde functionality can participate in crosslinking reactions
to form robust, insoluble emitting layers, enhancing the thermal and morphological stability of
the OLED device.
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» As an electron-transporting material: The electron-deficient nature of the quinoline ring
suggests that polymers or small molecules derived from 2-Phenylquinoline-7-
carbaldehyde could exhibit electron-transporting properties, which are crucial for efficient
OLED operation.

Chemical Sensors

The aldehyde group is a versatile functional handle for the development of chemical sensors.
Through Schiff base condensation reactions, 2-Phenylquinoline-7-carbaldehyde can be
readily conjugated to various receptor units designed to selectively bind with specific analytes.
The fluorescence of the 2-phenylquinoline core can serve as the signaling mechanism, where
binding of the analyte to the receptor modulates the fluorescence intensity or wavelength,
enabling "turn-on" or "turn-off" sensing.

Functional Polymers

The aldehyde group allows for the incorporation of the 2-phenylquinoline moiety into polymeric
structures through various polymerization techniques. This could lead to the development of
novel functional polymers with interesting optical and electronic properties. For instance,
polymers containing the 2-phenylquinoline unit might find applications as:

o Fluorescent polymers: For use in light-emitting devices, sensors, or as fluorescent probes.

» High-refractive-index polymers: The aromatic nature of the molecule could contribute to a
high refractive index, a desirable property for optical applications such as anti-reflective
coatings and encapsulants for light-emitting devices.

o Conducting polymers: With appropriate doping, polymers incorporating this moiety might
exhibit electrical conductivity.

Experimental Protocols

Due to the limited availability of specific experimental data for 2-Phenylquinoline-7-
carbaldehyde, the following protocols are based on established methodologies for the
synthesis and modification of similar quinoline aldehydes.
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Protocol 1: Hypothetical Synthesis of 2-Phenylquinoline-
7-carbaldehyde

This protocol is a generalized procedure based on common synthetic routes to quinoline

aldehydes, such as the Vilsmeier-Haack or Duff reaction.

Workflow for Hypothetical Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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